Cas no 12071-23-7 (Carbon oxide (C2O))

Carbon oxide (C2O) structure
Carbon oxide (C2O) structure
Product Name:Carbon oxide (C2O)
CAS No:12071-23-7
MF:C2H2O
MW:42.0366806983948
CID:186850
PubChem ID:10038
Update Time:2025-04-19

Carbon oxide (C2O) Chemical and Physical Properties

Names and Identifiers

    • Carbon oxide (C2O)
    • ETHYLENONE
    • Carbon suboxide (C2O)
    • Carbonoxide (CCO)
    • Carbonylcarbene
    • EINECS 207-336-9
    • KETENE [MI]
    • UNII-LEP3SM032A
    • NS00020820
    • FT-0626300
    • LEP3SM032A
    • KETENE
    • InChI=1/C2H2O/c1-2-3/h1H
    • FT-0653017
    • KETENE [HSDB]
    • 463-51-4
    • Keto-ethylene
    • Q421032
    • CH2CO
    • Ethylenone #
    • HSDB 633
    • Carbomethene
    • 12071-23-7
    • oxoethylene
    • DTXSID1052113
    • KETEN
    • A804568
    • Ethenone
    • CHEBI:48003
    • Inchi: 1S/C2H2O/c1-2-3/h1H2
    • InChI Key: CCGKOQOJPYTBIH-UHFFFAOYSA-N
    • SMILES: O=C=C

Computed Properties

  • Exact Mass: 42.010564683g/mol
  • Monoisotopic Mass: 42.010564683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 25.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.1Ų
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